molecular formula C10H11FN2O B8595381 3-amino-7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on

3-amino-7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on

Cat. No.: B8595381
M. Wt: 194.21 g/mol
InChI Key: WZZBGFNGUPAHLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-amino-7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on is a useful research compound. Its molecular formula is C10H11FN2O and its molecular weight is 194.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11FN2O

Molecular Weight

194.21 g/mol

IUPAC Name

3-amino-7-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one

InChI

InChI=1S/C10H11FN2O/c11-7-2-4-9-6(5-7)1-3-8(12)10(14)13-9/h2,4-5,8H,1,3,12H2,(H,13,14)

InChI Key

WZZBGFNGUPAHLI-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC(=C2)F)NC(=O)C1N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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[N-]=[N+]=NC1CCc2cc(F)ccc2NC1=O
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Synthesis routes and methods II

Procedure details

3-Azido-7-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one (3.36 g, 15.3 mmol) (Step C) dissolved in dry tetrahydrofuran was treated with 4.00 g (15.3 mmol; leq) of triphenylphosphine and the resulting solution stirred at room temperature under nitrogen for 2 hours. Water (0.48 mL, 2eq) was added and the mixtured stirred at room temperature for 16 hours. Solvents were removed under vacuum and the residue purified by preparative HPLC on silica, eluting with methylene chloride/methanol (9:1) to afford 2.39 g (12.3 mmol, 81%) of product. 1H NMR (200MHz, CD3OD): 1.87 (m,1H), 2.41 (m,1H), 2.6-2.9 (m,2H), 3.30 (dd;8,12 Hz;1H), 7.0 (m,3H). FAB-MS: calculated for C10H11FN2O 194; found 195 (M+H,100%).
Name
3-Azido-7-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
Quantity
3.36 g
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reactant
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4 g
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0.48 mL
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Yield
81%

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